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Compound of Interest

Compound Name: 13-Oxabicyclo[10.1.0]tridecane

Cat. No.: B1582142 Get Quote

An In-Depth Technical Guide to the Safe Handling and Disposal of 13-
Oxabicyclo[10.1.0]tridecane

This guide provides comprehensive safety, handling, and disposal protocols for 13-
Oxabicyclo[10.1.0]tridecane (CAS No. 286-99-7), a key bicyclic ether intermediate in

advanced organic synthesis. Known alternatively as 1,2-Epoxycyclododecane, its utility is

derived from the inherent reactivity of its strained epoxide ring.[1] This same reactivity,

however, necessitates stringent safety protocols to mitigate risks for researchers and laboratory

personnel. This document is intended for drug development professionals, researchers, and

scientists, offering field-proven insights grounded in established safety principles.

Section 1: Core Chemical Profile and Hazard
Assessment
A foundational understanding of a compound's properties is the cornerstone of a robust safety

protocol. The unique structural characteristics of 13-Oxabicyclo[10.1.0]tridecane—a twelve-

membered carbon ring fused to a three-membered oxirane (epoxide) ring—govern its physical

behavior and chemical reactivity.[1]

Physicochemical Properties
The compound is a colorless liquid with a distinct aromatic odor.[2] Its relatively high molecular

weight and non-polar character dictate its solubility and vapor pressure, which are critical

parameters for assessing exposure risk and designing appropriate engineering controls.
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Property Value Source

CAS Number 286-99-7 [3][4]

Molecular Formula C₁₂H₂₂O [3]

Molecular Weight 182.30 g/mol [3]

Appearance Clear, colorless liquid [2]

Boiling Point 147 °C @ 202 mm Hg [2]

Melting Point 7 °C [2]

Density 0.939 g/cm³ [2]

Solubility in Water 0.05 g/L (20 °C) [2]

Hazard Identification and GHS Classification
While the toxicological properties of 13-Oxabicyclo[10.1.0]tridecane have not been fully

investigated, the known hazards of the epoxide functional group provide a strong basis for a

precautionary approach.[2] Epoxides as a class are recognized as moderate to strong irritants

and potent skin sensitizers.[5] Data from a closely related analogue, 1-Vinyl-13-
oxabicyclo[10.1.0]tridecane, indicates clear hazard classifications that should be provisionally

adopted.[6]

Causality of Hazard: The high ring strain of the epoxide makes it susceptible to nucleophilic

attack, a property exploited in synthesis.[1] This same reactivity allows the molecule to react

with biological nucleophiles, such as amino and sulfhydryl groups in proteins, which can lead to

skin irritation, allergic reactions, and eye damage.[5]
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GHS Hazard
Classification

Hazard Statement Signal Word Pictogram

Skin Irritation,

Category 2

H315: Causes skin

irritation
Warning GHS07

Eye Irritation,

Category 2A

H319: Causes serious

eye irritation
Warning GHS07

STOT SE, Category 3
H335: May cause

respiratory irritation
Warning GHS07

Section 2: Proactive Safety: Handling Protocols and
Personal Protection
Engineering controls and Personal Protective Equipment (PPE) are the primary defenses

against chemical exposure. The following protocols are designed as a self-validating system to

minimize risk during the handling of 13-Oxabicyclo[10.1.0]tridecane.

Engineering Controls: The First Line of Defense
The primary route of exposure is through direct contact and inhalation of vapors.[6] Therefore,

all manipulations of this compound must be performed within a certified chemical fume hood to

maintain low airborne concentrations.[6] The facility should be equipped with an operational

eyewash fountain and safety shower in the immediate vicinity of the work area.[6]

Personal Protective Equipment (PPE): A Mandate, Not a
Suggestion
Proper PPE is critical. The minimum required PPE includes:

Hand Protection: Wear protective gloves made of nitrile or butyl rubber.[5] These materials

provide adequate resistance to epoxides. Always inspect gloves for tears or punctures

before use and remove them using the proper technique to avoid contaminating the skin.

Change gloves immediately if contamination is suspected.
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Eye Protection: Chemical safety goggles are mandatory.[5] If there is a significant risk of

splashing, a full face shield should be worn in addition to goggles.[5]

Skin and Body Protection: A lab coat must be worn and fully fastened. For larger quantities

or tasks with a higher splash potential, a chemically resistant apron is recommended.

Respiratory Protection: While working in a fume hood should be sufficient, if ventilation is

inadequate or if aerosols are generated, an air-purifying respirator with an organic vapor

cartridge is necessary.[7][8]

Standard Handling Workflow
The following workflow ensures a systematic and safe approach to handling 13-
Oxabicyclo[10.1.0]tridecane.
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Caption: Standard workflow for handling 13-Oxabicyclo[10.1.0]tridecane.

Section 3: Reactive Measures: Emergency and Spill
Response
Preparedness is key to mitigating the impact of an accidental release or exposure.

First Aid Procedures
Immediate and correct first aid can significantly reduce harm.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1582142?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Immediately remove contaminated clothing.[6] Wash the affected area

thoroughly with soap and plenty of water for at least 15 minutes.[2] If skin irritation occurs or

persists, seek medical advice.[6]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present

and easy to do.[6] Seek immediate medical attention.[6]

Inhalation: Move the affected person to fresh air immediately.[2] If breathing is difficult,

provide oxygen. If the person is not breathing, give artificial respiration. Seek medical

attention if you feel unwell.[6]

Ingestion: Do NOT induce vomiting.[2] If the person is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of water.[2] Never give anything by mouth to an

unconscious person. Call a physician or poison control center immediately.[6]

Spill Management Protocol
A spill must be handled promptly and safely. The following decision tree outlines the

appropriate response.
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Caption: Decision workflow for managing a chemical spill.
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For any spill, ensure adequate ventilation and prevent the material from entering drains or

waterways.[6]

Section 4: Long-Term Integrity: Storage and Waste
Disposal
Proper storage and disposal are essential for laboratory safety and environmental compliance.

Storage Conditions
To maintain chemical stability and prevent hazardous reactions, 13-
Oxabicyclo[10.1.0]tridecane must be stored under the following conditions:

Container: Keep in a tightly closed, original container.[6]

Environment: Store in a cool, dry, and well-ventilated area.[6] Recommended long-term

storage is between 2-8°C.[9]

Incompatibilities: Store away from incompatible substances, particularly strong oxidizing

agents, strong acids, and strong bases.[2][6][10]

Ignition Sources: Keep away from heat, sparks, open flames, and other sources of ignition.

[2][6]

Waste Disposal
Chemical waste disposal is strictly regulated. The primary directive is to consult and adhere to

all local, state, and federal regulations.

Causality of Disposal Method: The compound's low water solubility and potential for

environmental persistence mean it should not be disposed of down the drain.[2][11] The most

common and accepted methods for organic compounds of this nature are incineration or

disposal in a licensed hazardous waste facility.

The following diagram outlines the general workflow for chemical waste management.
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Caption: General workflow for chemical waste segregation and disposal.

Ultimately, all contents and the container must be disposed of at an approved waste disposal

plant.[6]

Conclusion
13-Oxabicyclo[10.1.0]tridecane is a valuable synthetic intermediate whose safe use hinges

on a proactive and informed approach. By understanding its inherent chemical reactivity,

adhering to stringent handling and PPE protocols, being prepared for emergencies, and

following correct storage and disposal procedures, researchers can effectively manage the
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risks associated with this compound. The principles and protocols outlined in this guide provide

a robust framework for ensuring a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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